1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C22H27FN2O4S/c1-15(2)12-25-19-11-17(9-10-20(19)29-14-22(3,4)21(25)26)24-30(27,28)13-16-7-5-6-8-18(16)23/h5-11,15,24H,12-14H2,1-4H3
• InChI Key: XLSYLPPSAFAGCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3F)OCC(C1=O)(C)C
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.5 g/mol

Description

1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C22H27FN2O4S and its molecular weight is 434.53. The purity is usually 95%.
BenchChem offers high-quality 1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Photophysical Properties

A series of new compounds, related to the one of interest, has been synthesized through the condensation of various acids with 2-aminophenols, exhibiting excited state intramolecular proton-transfer fluorescence. These compounds, featuring methanesulfonamido groups similar to the target molecule, display significant photophysical properties, making them of interest for applications such as wavelength shifters in detecting ionizing radiation (Kauffman & Bajwa, 1993).

High Molecular Weight Polybenzoxazoles Synthesis

Research into the synthesis of high molecular weight polybenzoxazoles (PBOs) in polyphosphoric acid has shown the critical role of P2O5 content in achieving high molecular weights. These PBOs exhibit excellent hydrolytic stability in methanesulfonic acid, highlighting the potential for durable materials with specific applications in harsh environments (Kim et al., 2005).

Novel Fused Oxazapolycyclic Skeleton Synthesis

The creation of a unique oxazapolyheterocycle through intramolecular cyclization under free radical conditions has been documented. This compound demonstrates strong blue emission in dichloromethane, suggesting potential use in photophysical applications or as a fluorophore for biochemical research (Petrovskii et al., 2017).

Interaction of Cyclic Diketones with Nitrogen-containing Binucleophiles

The interaction between cyclic diketones and o-phenylenediamine or o-aminophenol has led to the synthesis of derivatives with potential biological activity, opening up new avenues for pharmaceutical research and development (Kolos et al., 2004).

Fluoroalkyl Methyl Thioethers Synthesis

A method for synthesizing fluoroalkyl methyl thioethers via the addition of methanesulfenyl fluoride to alkenes has been developed. This reaction's stereospecificity and regioselectivity make it a valuable tool for creating compounds with specific fluorinated functional groups, which are of interest in materials science and medicinal chemistry (Haufe et al., 1992).